Cas no 888697-71-0 (2,5-Difluoro-n-methylbenzene-1-sulfonamide)

• Product Name: 2,5-Difluoro-n-methylbenzene-1-sulfonamide
• CAS No: 888697-71-0
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 5716502
• PubChem ID: 19684300
• Update Time: 2025-06-09

2,5-Difluoro-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10153817
• 2,5-Difluoro-N-methyl-benZenesulfonamide
• 2,5-DIFLUORO-N-METHYLBENZENE-1-SULFONAMIDE
• EN300-1452742
• AKOS003859117
• MFCD06042346
• 888697-71-0
• Benzenesulfonamide, 2,5-difluoro-N-methyl-
• 2,5-Difluoro-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H7F2NO2S/c1-10-13(11,12)7-4-5(8)2-3-6(7)9/h2-4,10H,1H3
• InChI Key： KOGVERLSSHIQHV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NC)(=O)=O

Computed Properties

• Exact Mass: 207.01655596g/mol
• Monoisotopic Mass: 207.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 289.8±50.0 °C(Predicted)
• pka: 10.55±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-Difluoro-n-methylbenzene-1-sulfonamide

Introduction to 2,5-Difluoro-n-methylbenzene-1-sulfonamide (CAS No. 888697-71-0)

2,5-Difluoro-n-methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 888697-71-0, is a fluorinated aromatic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a promising candidate for various applications in drug discovery and material science. The presence of both fluorine atoms and a sulfonamide group imparts distinct physicochemical characteristics, which are critical for its potential utility in designing novel therapeutic agents.

The molecular structure of 2,5-Difluoro-n-methylbenzene-1-sulfonamide consists of a benzene ring substituted with two fluorine atoms at the 2- and 5-positions, a methyl group at the 1-position, and a sulfonamide functional group at the 1-position as well. This specific arrangement of substituents contributes to its reactivity and interaction with biological targets, making it an intriguing molecule for further investigation. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are key factors in the development of effective pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their broad spectrum of biological activities. The incorporation of fluorine into organic molecules often leads to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. These attributes are highly desirable in drug design, as they can enhance the bioavailability and efficacy of therapeutic agents. 2,5-Difluoro-n-methylbenzene-1-sulfonamide is no exception and has been explored for its potential in various pharmacological contexts.

One of the most compelling aspects of 2,5-Difluoro-n-methylbenzene-1-sulfonamide is its utility as a building block in the synthesis of more complex molecules. Its structural features allow for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, the sulfonamide group can serve as a hinge region or a recognition motif in the design of protein-targeting agents. Additionally, the presence of fluorine atoms provides opportunities for modulating electronic effects and steric interactions, which are crucial for optimizing drug-target binding.

Recent studies have highlighted the role of 2,5-Difluoro-n-methylbenzene-1-sulfonamide in the development of novel antimicrobial agents. The combination of fluorine and sulfonamide functionalities has been shown to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways involved in microbial growth. This makes it a valuable candidate for addressing emerging antibiotic-resistant strains. Furthermore, preliminary investigations suggest that this compound may exhibit activity against certain types of cancer cells by interfering with critical signaling pathways associated with tumor proliferation and survival.

The synthesis of 2,5-Difluoro-n-methylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of benzene derivatives followed by nucleophilic substitution with an amide group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance selectivity and efficiency. The use of modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures accurate characterization of the compound's structure.

In terms of applications beyond pharmaceuticals, 2,5-Difluoro-n-methylbenzene-1-sulfonamide has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The fluorine atoms contribute to charge transport capabilities, while the sulfonamide group provides stability under various environmental conditions. This dual functionality positions 2,5-Difluoro-n-methylbenzene-1-sulfonamide as a versatile material for developing next-generation electronic devices.

The toxicological profile of 2,5-Difluoro-n-methylbenzene-1-sulfonamide is an important consideration in its development and application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its safety profile. In vitro toxicity assays using mammalian cell lines have provided insights into its potential effects on cellular processes. Additionally, studies on its environmental impact are essential to ensure that its use does not pose risks to ecosystems.

Looking ahead, the future prospects for 2,5-Difluoro-n-methylbenzene-1-sulfonamide appear promising. Ongoing research aims to explore its potential in treating neurological disorders by targeting specific neurotransmitter receptors. The ability to modify its structure further will allow researchers to fine-tune its pharmacological properties for maximum therapeutic benefit. Collaborative efforts between academia and industry are likely to accelerate the discovery and development process.

In conclusion,2,5-Difluoro-n-methylbenzene-1-sulfonamide (CAS No. 888697-71-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule,2,5-Difluoro-n-methylbenzene-1-sulfonamide is poised to play a crucial role in advancing scientific knowledge and technological innovation.